2-[(3-cyano-6-cyclopropyl-4-phenylpyridin-2-yl)sulfanyl]-N-{4-[(difluoromethyl)sulfanyl]phenyl}acetamide

• IUPAC Name: 2-(3-cyano-6-cyclopropyl-4-phenylpyridin-2-yl)sulfanyl-N-[4-(difluoromethylsulfanyl)phenyl]acetamide
• InChI: InChI=1S/C24H19F2N3OS2/c25-24(26)32-18-10-8-17(9-11-18)28-22(30)14-31-23-20(13-27)19(15-4-2-1-3-5-15)12-21(29-23)16-6-7-16/h1-5,8-12,16,24H,6-7,14H2,(H,28,30)
• InChI Key: SICARTDGCGBOPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=C(C(=C2)C3=CC=CC=C3)C#N)SCC(=O)NC4=CC=C(C=C4)SC(F)F
• Molecular Formula: C24H19F2N3OS2
• Molecular Weight: 467.6 g/mol

Description

2-[(3-cyano-6-cyclopropyl-4-phenylpyridin-2-yl)sulfanyl]-N-{4-[(difluoromethyl)sulfanyl]phenyl}acetamide is a complex organic compound with potential applications in various fields of scientific research. This compound features a pyridine ring substituted with cyano, cyclopropyl, and phenyl groups, and is linked to an acetamide moiety through a sulfanyl bridge. The presence of difluoromethyl and sulfanyl groups further enhances its chemical reactivity and potential biological activity.

Preparation Methods

The synthesis of 2-[(3-cyano-6-cyclopropyl-4-phenylpyridin-2-yl)sulfanyl]-N-{4-[(difluoromethyl)sulfanyl]phenyl}acetamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyridine ring: The pyridine ring is synthesized through a series of condensation reactions involving appropriate starting materials such as cyanoacetates and cyclopropyl ketones.

Substitution reactions: The phenyl and cyano groups are introduced through nucleophilic substitution reactions.

Formation of the sulfanyl bridge: The sulfanyl bridge is formed by reacting the pyridine derivative with a thiol compound.

Acetamide formation: The final step involves the formation of the acetamide moiety by reacting the intermediate with an appropriate acylating agent.

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity.

Chemical Reactions Analysis

2-[(3-cyano-6-cyclopropyl-4-phenylpyridin-2-yl)sulfanyl]-N-{4-[(difluoromethyl)sulfanyl]phenyl}acetamide undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The cyano group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The difluoromethyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Hydrolysis: The acetamide moiety can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. The major products formed depend on the specific reaction and conditions employed.

Scientific Research Applications

2-[(3-cyano-6-cyclopropyl-4-phenylpyridin-2-yl)sulfanyl]-N-{4-[(difluoromethyl)sulfanyl]phenyl}acetamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s potential biological activity makes it a candidate for studying enzyme inhibition, receptor binding, and other biochemical processes.

Medicine: It is investigated for its potential therapeutic effects, including anti-inflammatory, anticancer, and antimicrobial activities.

Industry: The compound’s unique chemical properties make it useful in the development of new materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[(3-cyano-6-cyclopropyl-4-phenylpyridin-2-yl)sulfanyl]-N-{4-[(difluoromethyl)sulfanyl]phenyl}acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting their activity and leading to downstream effects. For example, it may inhibit key enzymes involved in inflammatory pathways, reducing inflammation. The exact molecular targets and pathways depend on the specific biological context and require further research to elucidate.

Comparison with Similar Compounds

2-[(3-cyano-6-cyclopropyl-4-phenylpyridin-2-yl)sulfanyl]-N-{4-[(difluoromethyl)sulfanyl]phenyl}acetamide can be compared with similar compounds such as:

2-{[3-CYANO-6-(2-THIENYL)-4-(TRIFLUOROMETHYL)-2-PYRIDINYL]SULFANYL}-N-(5-PHENYL-1,3,4-THIADIAZOL-2-YL)ACETAMIDE: This compound features a thiadiazole ring instead of the acetamide moiety.

2-{[6-(4-ALLYLOXYPHENYL)-3-CYANO-4-(TRIFLUOROMETHYL)-2-PYRIDINYL]SULFANYL}-N-(2,5-DIMETHYLPHENYL)ACETAMIDE: This compound has an allyloxyphenyl group and a dimethylphenyl group instead of the difluoromethyl and phenyl groups.

The uniqueness of 2-[(3-cyano-6-cyclopropyl-4-phenylpyridin-2-yl)sulfanyl]-N-{4-[(difluoromethyl)sulfanyl]phenyl}acetamide lies in its specific combination of functional groups, which confer distinct chemical reactivity and potential biological activity.